[5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride
CAS No.: 1049741-22-1
Cat. No.: VC4951060
Molecular Formula: C10H17ClN2O2S2
Molecular Weight: 296.83
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1049741-22-1 |
|---|---|
| Molecular Formula | C10H17ClN2O2S2 |
| Molecular Weight | 296.83 |
| IUPAC Name | (5-piperidin-1-ylsulfonylthiophen-2-yl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C10H16N2O2S2.ClH/c11-8-9-4-5-10(15-9)16(13,14)12-6-2-1-3-7-12;/h4-5H,1-3,6-8,11H2;1H |
| Standard InChI Key | RINJHLBPRSFJGD-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)S(=O)(=O)C2=CC=C(S2)CN.Cl |
Introduction
[5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride is a synthetic organic compound that belongs to the class of sulfonamides. It is characterized by its molecular structure, which includes a thiophene ring, a piperidine ring, and a sulfonyl group. This compound is typically encountered in the form of a hydrochloride salt, which enhances its solubility in water and makes it suitable for various applications in research and industry.
Safety Information
[5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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H302: Harmful if swallowed.
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H315: Causes skin irritation.
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H319: Causes serious eye irritation.
Applications
While specific applications of [5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride are not extensively documented, compounds with similar structures often find use in pharmaceutical research due to their potential biological activities. These may include antimicrobial properties or enzyme inhibition capabilities.
Related Compounds
Compounds structurally similar to [5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride include:
| Compound Name | Structural Features |
|---|---|
| (1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)methanamine hydrochloride | Contains a piperidine ring with a sulfonyl group attached to a thiophene ring |
| 1-(Thiophen-2-ylmethyl)piperidin-4-ylmethanamine | Similar piperidine structure without sulfonyl substitution |
| Piperidin-4-yl(thiophen-2-yl)methanone | Related by having a thiophene ring but differing functional groups |
Research Findings
Research on [5-(Piperidine-1-sulfonyl)thiophen-2-yl]methanamine hydrochloride is limited, but its structural features suggest potential biological activities similar to other sulfonamide compounds. These compounds often exhibit antimicrobial or enzyme inhibitory properties, which could be explored further in pharmaceutical applications.
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